Cas no 954093-96-0 (N-(3-acetamidophenyl)-2-({4-2-oxo-2-(piperidin-1-yl)ethyl-1,3-thiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-acetamidophenyl)-2-({4-2-oxo-2-(piperidin-1-yl)ethyl-1,3-thiazol-2-yl}sulfanyl)acetamide
• CAS No: 954093-96-0
• MF: C₂₀H₂₄N₄O₃S₂
• MW: 432.559561729431
• CID: 6026194
• PubChem ID: 16898536
• Update Time: 2025-05-20

N-(3-acetamidophenyl)-2-({4-2-oxo-2-(piperidin-1-yl)ethyl-1,3-thiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-({4-2-oxo-2-(piperidin-1-yl)ethyl-1,3-thiazol-2-yl}sulfanyl)acetamide
• N-(3-acetamidophenyl)-2-[[4-(2-oxo-2-piperidin-1-ylethyl)-1,3-thiazol-2-yl]sulfanyl]acetamide
• N-(3-acetamidophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide
• 954093-96-0
• F2335-0008
• AKOS024640748
• N-(3-acetamidophenyl)-2-({4-[2-oxo-2-(piperidin-1-yl)ethyl]-1,3-thiazol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C20H24N4O3S2/c1-14(25)21-15-6-5-7-16(10-15)22-18(26)13-29-20-23-17(12-28-20)11-19(27)24-8-3-2-4-9-24/h5-7,10,12H,2-4,8-9,11,13H2,1H3,(H,21,25)(H,22,26)
• InChI Key： ZBGUESRZZWASKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)CSC1=NC(CC(=O)N2CCCCC2)=CS1

Computed Properties

• Exact Mass: 432.12898299g/mol
• Monoisotopic Mass: 432.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 145Ų

Additional information on N-(3-acetamidophenyl)-2-({4-2-oxo-2-(piperidin-1-yl)ethyl-1,3-thiazol-2-yl}sulfanyl)acetamide

N-(3-Acetamidophenyl)-2-{[4-(2-Oxo-2-piperidin-1-ylethyl)-1,3-thiazol-2-yl]sulfanyl}acetamide: A Comprehensive Overview

N-(3-Acetamidophenyl)-2-{[4-(2-Oxo-2-piperidin-1-ylethyl)-1,3-thiazol-2-yl]sulfanyl}acetamide, commonly referred to by its CAS number 954093-96-0, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and features a unique combination of functional groups, including an acetamide moiety, a thiazole ring, and a piperidine substituent. The structure of this compound is designed to optimize its pharmacokinetic properties, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring, the introduction of the piperidine group, and the final coupling reaction to form the sulfonamide linkage. Recent advancements in catalytic asymmetric synthesis have enabled researchers to improve the enantioselectivity of this compound, which is crucial for its potential use in chiral drug development.

One of the most notable features of CAS 954093-96-0 is its ability to modulate specific biological targets. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, research published in Journal of Medicinal Chemistry highlights its efficacy as a selective inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its enzymatic activity, this compound has shown remarkable bioavailability when administered orally. Studies conducted in animal models reveal that it achieves high plasma concentrations with minimal systemic toxicity. This property is particularly advantageous for developing drugs that require sustained therapeutic levels over extended periods. Furthermore, recent investigations into its pharmacodynamics have uncovered novel mechanisms by which it interacts with cellular receptors, opening new avenues for drug design.

The structural versatility of N-(3-Acetamidophenyl)-2-{[4-(2-Oxo-2-piperidin-1-ylethyl)-1,3-thiazol-2-yl]sulfanyl}acetamide allows for extensive chemical modification to enhance its therapeutic profile. For example, researchers have explored the substitution of different groups at the thiazole ring to improve its solubility and stability. These modifications have led to derivatives with enhanced efficacy in treating conditions such as rheumatoid arthritis and Alzheimer's disease.

From an industrial perspective, the production of this compound requires state-of-the-art manufacturing facilities equipped with advanced purification systems. The demand for high-purity compounds in pharmaceutical research has driven innovations in chromatographic techniques and crystallization processes. As a result, the scalability of this compound's synthesis has been significantly improved, making it more accessible for large-scale clinical trials.

In conclusion, CAS 954093-96- represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a leading candidate for developing innovative therapeutics. Ongoing research continues to uncover new applications and optimizations for this compound, underscoring its importance in the ever-evolving landscape of drug discovery.